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Compound of Interest

Compound Name: cis-3-Hexenyl isobutyrate

Cat. No.: B1580806

An In-Depth Technical Guide to cis-3-Hexenyl Isobutyrate

Executive Summary

This technical guide provides a comprehensive overview of cis-3-Hexenyl Isobutyrate (CAS
No. 41519-23-7), a carboxylic ester recognized for its potent green and fruity aroma.[1][2] The
primary focus of this document is to detail its fundamental physicochemical properties, with a
core emphasis on its molecular weight, alongside its synthesis, analytical characterization, and
applications relevant to scientific research and development. This guide synthesizes technical
data with practical insights into its handling and analysis, serving as an essential resource for
researchers, chemists, and professionals in the flavor, fragrance, and agricultural sciences.

Chemical Identity and Nomenclature

Correctly identifying a chemical compound is foundational to any scientific endeavor. cis-3-
Hexenyl isobutyrate is known by several names, and its identity is unequivocally established
by its CAS Registry Number.

o |[UPAC Name: [(2)-hex-3-enyl] 2-methylpropanoate[3]
o CAS Registry Number: 41519-23-7[1][4][5][6]
e Molecular Formula: C1oH1802[1][4][5]

e Synonyms: (Z)-3-hexen-1-yl isobutyrate, Isobutyric acid cis-3-hexenyl ester, (3Z)-Hex-3-en-
1-yl 2-methylpropanoate, 3,y-Hexenyl isobutanoate.[1][3][5][6]
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Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in various systems
and are critical for experimental design, from reaction setup to purification and final formulation.
cis-3-Hexenyl isobutyrate is a colorless liquid at room temperature.[1][4] Its key quantitative
properties are summarized below.

Property Value Source(s)
Molecular Weight 170.25 g/mol [L1I31[41161[ 7]
Exact Mass 170.130679813 Da [3]

Density 0.878 - 0.88 g/mL at 25 °C [1][41[6]
Boiling Point 92 °C at 20 mmHg [4161[8]
Flash Point 67 °C - 85 °C (closed cup) [41[6]
Refractive Index n20/D 1.424 - 1.432 [1][41[6]

N Practically insoluble in water;
Solubility ] ] [8]
soluble in alcohol and oils.

Synthesis Pathway and Mechanism

Understanding the synthesis of a compound provides insight into potential impurities and
informs purification strategies. The primary industrial method for producing cis-3-Hexenyl
isobutyrate is through a direct esterification reaction.

Fischer Esterification

The compound is synthesized via a Fischer esterification process, which involves the reaction
of a carboxylic acid (Isobutyric acid, or 2-methylpropanoic acid) with an alcohol (cis-3-Hexenol).
[4] This reaction is acid-catalyzed, typically using a small amount of a strong mineral acid like
sulfuric acid.[4] The causality for using a catalyst is to protonate the carbonyl oxygen of the
isobutyric acid, thereby increasing the electrophilicity of the carbonyl carbon and making it
more susceptible to nucleophilic attack by the alcohol. The reaction is reversible, and to drive it
towards the product (the ester), water is typically removed as it is formed.
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Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis and purification of cis-3-
Hexenyl isobutyrate.
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Caption: Synthesis and purification workflow for cis-3-Hexenyl isobutyrate.
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Analytical Characterization

To ensure the identity and purity of cis-3-Hexenyl isobutyrate, particularly in research and
quality control settings, robust analytical methods are required. Gas Chromatography-Mass
Spectrometry (GC-MS) is the premier technique for this purpose due to the compound's
volatility.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern, which acts as a
chemical fingerprint. For cis-3-Hexenyl isobutyrate (MW 170.25), the electron ionization (El)
mass spectrum will not typically show a strong molecular ion peak (m/z 170) due to
fragmentation. Key expected fragments include ions corresponding to the loss of the isobutyryl
group and characteristic fragments from both the hexenyl and isobutyrate moieties, such as
m/z 43 (isopropy! cation) and m/z 71 (isobutyryl cation), as well as m/z 67 and m/z 82 from the
hexenyl chain.[3]

Experimental Protocol: GC-MS Analysis

This protocol outlines a self-validating system for the qualitative and quantitative analysis of
cis-3-Hexenyl isobutyrate.

Objective: To confirm the identity and assess the purity of a cis-3-Hexenyl isobutyrate
sample.

Methodology:
e Sample Preparation:

o Prepare a 100 ppm stock solution of the cis-3-Hexenyl isobutyrate standard in high-
purity hexane. The choice of hexane is critical as it is a volatile, non-polar solvent that will
not interfere with the analysis of this relatively non-polar ester.

o From the stock, prepare a 1 ppm working solution for injection. This dilution ensures the
detector is not saturated, allowing for accurate peak shape and integration.

e Instrumentation (GC-MS):
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o GC Column: Utilize a non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm ID x
0.25 um film thickness).[9] This column type is chosen for its excellent separation of
volatile and semi-volatile compounds based on boiling point.

o Carrier Gas: Use Helium at a constant flow rate of 1.0 mL/min. Helium is an inert gas that

provides good chromatographic efficiency.

e GC Method Parameters:

o Injection: Inject 1 pL of the working solution in splitless mode. Splitless injection is chosen
for trace analysis to ensure the maximum amount of analyte reaches the column.

o Inlet Temperature: Set to 250 °C. This temperature ensures the rapid and complete
volatilization of the sample without thermal degradation.

o Oven Program:
» [nitial temperature: 60 °C, hold for 1 minute.
» Ramp: Increase temperature at 5 °C/min to 210 °C.[10]

= Ramp 2: Increase temperature at 10 °C/min to 280 °C, hold for 5 minutes. This
temperature program provides a good separation of potential impurities from the main
analyte peak.

¢ MS Method Parameters:

o lon Source: Electron lonization (El) at 70 eV. This is the standard energy for creating
reproducible fragmentation patterns for library matching.

o Source Temperature: 230 °C.

o Scan Range: Scan from m/z 40 to 300. This range covers the expected fragments and the

molecular ion.
o Data Analysis:

o Identify the peak corresponding to cis-3-Hexenyl isobutyrate based on its retention time.
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o Confirm identity by comparing the acquired mass spectrum against a reference library
(e.g., NIST).[3][5]

o Assess purity by calculating the peak area percentage of the analyte relative to the total
area of all detected peaks.

Applications in Research and Development

The unique organoleptic properties of cis-3-Hexenyl isobutyrate make it a valuable molecule
in several fields.

o Flavor and Fragrance Industry: Its primary application is as a fragrance and flavoring agent.
[1][3] It imparts a fresh, green, fruity, and apple-like aroma, making it ideal for enhancing the
naturalness of fruit and floral notes in perfumes, personal care products, and food flavorings.
[11[2][11]

o Agricultural Science: As a naturally occurring plant volatile, it has been investigated for its
role in plant-insect interactions.[1] This opens research avenues for its use in developing
eco-friendly pest management strategies, potentially by acting as an attractant for beneficial
insects or a repellent for pests.[1]

o Material Science: Its antimicrobial properties suggest potential research into its use as a
natural preservative in food packaging to extend shelf life.[1]

Safety, Handling, and Storage

As a Senior Application Scientist, ensuring laboratory safety is paramount. All protocols must
be designed with a thorough understanding of a chemical's hazards.

e Hazards: cis-3-Hexenyl isobutyrate is classified as a combustible liquid and causes skin
irritation.[12][13][14][15] It may also cause serious eye irritation and respiratory irritation.[14]

» Handling:
o Work in a well-ventilated area or under a chemical fume hood to avoid inhaling vapors.[14]

o Wear appropriate Personal Protective Equipment (PPE), including safety glasses with side
shields, nitrile gloves, and a lab coat.[6][13][14]
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o Avoid contact with skin, eyes, and clothing.[14] Wash hands thoroughly after handling.[12]

e Storage:
o Store in a cool, well-ventilated place away from heat, sparks, and open flames.[12][13]
o Keep the container tightly closed.[13]

o Store away from strong oxidizing agents.[12]

Conclusion

cis-3-Hexenyl isobutyrate is a well-characterized ester with a molecular weight of 170.25
g/mol . Its synthesis through Fischer esterification is a straightforward and scalable process. Its
identity and purity are reliably determined using standard analytical techniques like GC-MS.
Beyond its established role in the flavor and fragrance industry, its properties as a natural plant
volatile present intriguing possibilities for sustainable agricultural applications. Adherence to
proper safety and handling protocols is essential when working with this compound in a
research or industrial setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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